Cas no 1082467-46-6 (2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid)

2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid structure
1082467-46-6 structure
Product Name:2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid
CAS No:1082467-46-6
MF:C17H15NO3
MW:281.305904626846
CID:5050494
Update Time:2023-08-24

2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid
    • BBL022022
    • STK894741
    • H8887
    • 2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid
    • Inchi: 1S/C17H15NO3/c1-10-9-11(7-8-14(10)21-2)16-15(17(19)20)12-5-3-4-6-13(12)18-16/h3-9,18H,1-2H3,(H,19,20)
    • InChI Key: HUDAWRJNRYODEV-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1C)C1=C(C(=O)O)C2C=CC=CC=2N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 386
  • XLogP3: 3.6
  • Topological Polar Surface Area: 62.3

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 492.5±45.0 °C at 760 mmHg
  • Flash Point: 251.7±28.7 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid Security Information

2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M333715-50mg
2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic Acid
1082467-46-6
50mg
$ 50.00 2022-06-03
TRC
M333715-100mg
2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic Acid
1082467-46-6
100mg
$ 95.00 2022-06-03
TRC
M333715-500mg
2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic Acid
1082467-46-6
500mg
$ 320.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1632731-1g
2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid
1082467-46-6 98%
1g
¥1891.00 2024-08-09
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